(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-6-hydroxy-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C24H28N2O6/c1-30-17-3-6-21(31-2)16(13-17)14-22-23(29)18-4-5-20(28)19(24(18)32-22)15-26-9-7-25(8-10-26)11-12-27/h3-6,13-14,27-28H,7-12,15H2,1-2H3/b22-14-
• InChI Key: JEADUCZGQIKMPS-HMAPJEAMSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Isomeric SMILES: COC1=CC(=C(C=C1)OC)/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCN(CC4)CCO
• Molecular Formula: C24H28N2O6
• Molecular Weight: 440.5 g/mol

Description

(Z)-2-(2,5-dimethoxybenzylidene)-6-hydroxy-7-((4-(2-hydroxyethyl)piperazin-1-yl)methyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O6 and its molecular weight is 440.496. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Intermediates

Research has explored the synthesis of complex organic compounds with benzofuran and piperazine units, demonstrating the utility of these structures as intermediates in the creation of pharmacologically active molecules. For instance, novel synthetic pathways have been developed for octahydro-1,5-imino-3-benzazocin-4,7,10-trione derivatives, showcasing the versatility of benzofuran derivatives in synthesizing bioactive molecules with potential anticancer and antibacterial properties (Saito et al., 1997).

Antimicrobial and Anti-inflammatory Agents

Compounds incorporating benzodifuran units have been synthesized and evaluated for their anti-inflammatory and analgesic activities. Such studies underscore the importance of these chemical scaffolds in developing new therapeutic agents with specific biological activities (Abu‐Hashem et al., 2020).

Nanomaterial Synthesis

The metal-responsive properties of benzoxazine dimers, similar in structure to the query compound, have been utilized for the novel synthesis of nano-structured ceria (CeO2) via thermal decomposition. This research highlights the potential of such organic compounds in materials science and nanotechnology (Veranitisagul et al., 2011).

Imaging and Diagnostic Applications

A study on the synthesis of a novel PET probe for imaging the enzyme PIM1 underscores the relevance of benzofuran and piperazine derivatives in biomedical imaging. This demonstrates the potential of these compounds in aiding diagnosis and monitoring of diseases at the molecular level (Gao et al., 2013).

Bacterial Biofilm and Enzyme Inhibition

Research into bis(pyrazole-benzofuran) hybrids possessing piperazine linkers has shown significant activity against bacterial biofilms and MurB enzymes. Such studies indicate the potential of these compounds in addressing bacterial resistance and infection control (Mekky et al., 2020).